
Physical properties like boiling point and
density of 3-Methoxypyrrolidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxypyrrolidine

Cat. No.: B1366375 Get Quote

A Technical Guide to the Physical Properties of
3-Methoxypyrrolidine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of 3-
Methoxypyrrolidine, a heterocyclic organic compound. The data and protocols presented

herein are intended to support research and development activities, particularly in the fields of

medicinal chemistry and material science.

Core Physical and Chemical Properties
3-Methoxypyrrolidine is a colorless to light yellow liquid at room temperature.[1] It is a

pyrrolidine derivative characterized by a methoxy group at the 3-position. Understanding its

physical properties is crucial for its proper handling, storage, and application in chemical

synthesis and formulation.

Data Summary
The quantitative physical properties of 3-Methoxypyrrolidine are summarized in the table

below for quick reference. These values have been aggregated from various chemical data

sources.
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Property Value Notes

Molecular Formula C₅H₁₁NO [2]

Molecular Weight 101.15 g/mol [2]

CAS Number 62848-20-8 For racemic mixture[2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 122.9 - 123 °C At 760 mmHg

Density 0.94 g/cm³

Flash Point 35 - 35.2 °C

Vapor Pressure 13.6 mmHg At 25 °C

Refractive Index 1.445

pKa 9.49 ± 0.10 Predicted

Storage Temperature 2-8 °C Protect from light[1]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of liquid compounds like 3-Methoxypyrrolidine.

Determination of Boiling Point (Capillary Method)
The capillary method, often carried out in a Thiele tube, is a common and reliable technique for

determining the boiling point of small quantities of a liquid.

Apparatus and Materials:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tube (sealed at one end)
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Small test tube (e.g., fusion tube)

Heat-stable fluid (e.g., mineral oil, silicone oil)

Heating source (e.g., Bunsen burner, hot plate)

Sample of 3-Methoxypyrrolidine

Procedure:

Sample Preparation: Fill the small test tube with the liquid sample to a depth of 2-3 cm.

Capillary Insertion: Place the capillary tube, with its sealed end pointing upwards, into the

test tube containing the sample.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire.

The bottom of the test tube should be aligned with the thermometer bulb.

Heating: Immerse the assembly into the Thiele tube containing the heating fluid, ensuring the

liquid level is above the sample but below the opening of the test tube.[1]

Observation: Gently heat the side arm of the Thiele tube.[3] As the temperature rises, air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Boiling Point Identification: Continue heating until a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.[1][3] At this point, turn off the heat and

allow the apparatus to cool slowly.

Temperature Recording: The boiling point is the temperature at which the stream of bubbles

stops and the liquid begins to be drawn into the capillary tube.[1] Record this temperature.

Determination of Density (Pycnometer Method)
The density of a liquid can be accurately determined using a pycnometer, which is a glass flask

with a precise, known volume. This method is based on measuring the mass of a known

volume of the liquid.

Apparatus and Materials:
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Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL or 25 mL)

Analytical balance (accurate to ±0.0001 g)

Constant temperature bath

Thermometer

Sample of 3-Methoxypyrrolidine

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Calibration of Pycnometer:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on the analytical balance (mass m₁).

Fill the pycnometer with distilled water and insert the stopper, allowing excess water to exit

through the capillary.

Place the filled pycnometer in a constant temperature bath (e.g., 20 °C or 25 °C) until it

reaches thermal equilibrium.

Remove the pycnometer, carefully dry the exterior, and weigh it (mass m₂).

The volume of the pycnometer (V) can be calculated using the density of water (ρ_water)

at the specific temperature: V = (m₂ - m₁) / ρ_water.

Measurement of Sample Density:

Empty the pycnometer, rinse it with acetone, and dry it completely.

Fill the dry pycnometer with 3-Methoxypyrrolidine.
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Follow the same procedure of thermal equilibration in the constant temperature bath,

drying the exterior, and weighing the filled pycnometer (mass m₃).

Calculation:

The mass of the 3-Methoxypyrrolidine sample is m_sample = m₃ - m₁.

The density of the sample (ρ_sample) is calculated by dividing the mass of the sample by

the calibrated volume of the pycnometer: ρ_sample = (m₃ - m₁) / V.

Logical Workflow Visualization
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a liquid chemical such as 3-Methoxypyrrolidine.
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1. Sample Preparation & Purity Check

2. Physical Property Determination

3. Data Analysis & Documentation

Obtain 3-Methoxypyrrolidine Sample

Verify Purity (e.g., GC-MS, NMR)

Determine Boiling Point
(Capillary Method)

Determine Density
(Pycnometer Method)

Measure Other Properties
(Refractive Index, etc.)

Record All Measurements
& Experimental Conditions

Compare with Literature Values

Generate Technical Report / Datasheet

Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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